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Cat. No.: B089863
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Introduction

Bis(tripropyltin) oxide, also known as hexapropyldistannoxane, is an organotin compound
with the chemical formula C18H420Sn2.[1][2] As with other trialkyltin compounds, it is
recognized for its biocidal properties and potential applications in organic synthesis. This guide
provides a comprehensive overview of its chemical and physical characteristics, synthesis,
applications, and the necessary safety protocols for its handling.

Chemical and Physical Properties

Bis(tripropyltin) oxide is a liquid that is sensitive to air.[3] Its fundamental properties are
summarized in the table below.
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Property Value Source(s)
Molecular Formula C18H420Sn2 [4]
Molecular Weight 511.9 g/mol [4]
CAS Number 1067-29-4 [4]
IUPAC Name tripropyl(tripropylstannyloxy)sta ]

nnane

Hexapropyldistannoxane,
Synonyms Distannoxane, hexapropyl-, [4]

Bis(tri-n-propyltin) oxide

Boiling Point 195-198 °C at 21 Torr [2]

Synthesis of Bis(tripropyltin) oxide

The synthesis of Bis(tripropyltin) oxide typically involves the hydrolysis of a tripropyltin halide,
such as tripropyltin chloride, in the presence of a base. While a specific protocol for the tripropyl
derivative is not readily available, the synthesis is analogous to that of Bis(tributyltin) oxide.[5]

The general reaction involves the treatment of two equivalents of the tripropyltin halide with a
hydroxide source, leading to the formation of the distannoxane and the corresponding metal

2 (CH3CH2CH2)3SnCl + 2 NaOH

ydrolysis

( (CH3CH2CH2)3Sn )20 + 2 NaCl@

Click to download full resolution via product page

halide salt.

Figure 1: General reaction for the synthesis of Bis(tripropyltin) oxide.
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Experimental Protocol (Adapted from a similar
synthesis)

o Areaction vessel equipped with a mechanical stirrer, thermometer, and reflux condenser is
charged with an agueous solution of sodium hydroxide.

e The solution is heated to a moderate temperature (e.g., 50 °C).

» Tripropyltin chloride is added dropwise to the stirred solution over a period of 30 minutes.

e The reaction is allowed to proceed at this temperature for approximately one hour.

» After the reaction, the mixture is allowed to stand, which should result in the separation of an
organic phase (the product) and an aqueous phase.

e The organic phase, containing Bis(tripropyltin) oxide, is separated.

e The product can be further purified by washing with water and then dehydrated under
reduced pressure.

Applications in Research and Development
Biocidal Activity

Trisubstituted organotins like tripropyltin are known for their potent biocidal properties.[1] They
are effective against a broad spectrum of organisms, including fungi and bacteria. This activity
makes them of interest in the development of new antimicrobial agents and preservatives.

Catalysis in Organic Synthesis

Organotin compounds, including oxides, are known to catalyze various organic reactions, most
notably esterification and transesterification reactions.[6][7] While specific examples detailing
the use of Bis(tripropyltin) oxide are not abundant in the literature, its structural similarity to
other organotin catalysts like dibutyltin oxide suggests it could be effective in promoting the
formation of ester linkages.[8] The Lewis acidic nature of the tin centers is key to this catalytic
activity.
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Figure 2: Proposed catalytic cycle for esterification using Bis(tripropyltin) oxide.

Relevance to Drug Development

The application of organotin compounds in drug development is an area of active research.
Some organotin complexes have shown potential as anti-cancer and anti-microbial agents, with
some exhibiting selective toxicity towards cancer cells.[9][10] The biological activity is often
linked to the number and nature of the organic groups attached to the tin atom.[9] While direct
applications of Bis(tripropyltin) oxide in drug development are not well-documented, its
biocidal properties and the broader interest in organotin compounds as potential therapeutics
suggest it could be a subject for future investigation.

Mechanism of Action

The toxicity of trialkyltin compounds is multifaceted, primarily targeting the immune system and
inducing apoptosis (programmed cell death) in immune cells such as thymocytes and
lymphocytes.[1] This can lead to immunosuppression. The primary mechanisms of action
include:

Induction of Apoptosis: Organotins can trigger both the intrinsic (mitochondrial) and extrinsic
(death receptor) pathways of apoptosis.[1]

o Generation of Oxidative Stress: These compounds can lead to an increase in reactive
oxygen species within cells, causing cellular damage.

« Disruption of Intracellular Signaling: Trialkyltins are known to interfere with critical signaling
cascades within cells.

e Modulation of Cytokine Production: They can alter the production of signaling molecules of
the immune system.

Click to download full resolution via product page

Figure 3: Simplified pathway of organotin-induced apoptosis.
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Analytical Methods

The analysis of organotin compounds like Bis(tripropyltin) oxide in various matrices typically

involves chromatographic techniques coupled with sensitive detectors. Gas chromatography-

mass spectrometry (GC-MS) is a common method.[11][12][13]

General GC-MS Protocol

Sample Preparation: The sample is collected in a clean glass container.[13] A suitable
volatile organic solvent, such as hexane or dichloromethane, is chosen for extraction.[13]
The sample should be free of particulates, which can be achieved through centrifugation or
filtration.[13]

Injection: A small volume of the prepared sample (e.g., 1 yuL of a ~10 pg/mL solution) is
injected into the GC.[12]

Separation: The GC column is subjected to a temperature program to separate the
components of the sample based on their boiling points and interactions with the stationary
phase.[14]

Detection: As the separated compounds elute from the column, they enter the mass
spectrometer, where they are ionized and detected based on their mass-to-charge ratio.[14]

Quantitation: Quantitation is often performed using an internal standard.[11]

Safety, Handling, and Disposal

Bis(tripropyltin) oxide is classified as toxic if swallowed, in contact with skin, or if inhaled.[4]

Therefore, strict safety protocols must be followed.

Personal Protective Equipment (PPE)

Gloves: Chemically resistant gloves are mandatory.

Eye Protection: Safety goggles and a face shield should be worn.

Lab Coat: A lab coat must be worn to protect from splashes.
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o Respiratory Protection: Work should be conducted in a well-ventilated chemical fume hood.
In situations with a potential for aerosol generation, a NIOSH-approved respirator with an
organic vapor cartridge is necessary.

Spill and Decontamination

In case of a spill, the area should be evacuated and well-ventilated. The spill should be
absorbed with an inert material. The contaminated area and glassware can be decontaminated
by soaking in a bleach solution, which oxidizes the organotin compounds.

Waste Disposal

All waste containing Bis(tripropyltin) oxide, including contaminated PPE and absorbent
materials, must be collected in sealed, clearly labeled containers and disposed of as hazardous
waste according to institutional and local regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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